Dimercaprol
Dimercaprol
2,3-dimercapto-1-propanol is a clear colorless viscous liquid with a pungent offensive odor of mercaptans. Used as a medicine and an antidote to the chemical warfare agent LEWISITE.
Dimercaprol is a dithiol that is propane-1,2-dithiol in which one of the methyl hydrogens is replaced by a hydroxy group. a chelating agent originally developed during World War II as an experimental antidote against the arsenic-based poison gas Lewisite, it has been used clinically since 1949 for the treatment of poisoning by arsenic, mercury and gold. It can also be used for treatment of poisoning by antimony, bismuth and possibly thallium, and (with sodium calcium edetate) in cases of acute leaad poisoning. Administration is by (painful) intramuscular injection of a suspension of dimercaprol in peanut oil, typically every 4 hours for 2-10 days depending on the toxicity. In the past, dimercaprol was also used for the treatment of Wilson's disease, a severely debilitating genetic disorder in which the body tends to retain copper, with resultant liver and brain injury. It has a role as a chelator. It is a dithiol and a primary alcohol.
Dimercaprol is a traditional chelating agent developed by British biochemists at Oxford University during World War II. It was developed as an experimental antidote against the arsenic-based poison gas Lewisite. It has been used clinically since 1949 in arsenic, cadmium and mercury poisoning. In addition, it has in the past been used for the treatment of Wilson's disease, a genetic disorder in which the body tends to retain copper. Dimercaprol has toxic potential, and its use may be followed by a variety of adverse effects.
Dimercaprol is a Metal Chelator. The mechanism of action of dimercaprol is as a Metal Chelating Activity.
Dimercaprol, or British anti-Lewisite (BAL), is a parenterally administered heavy metal chelating agent that is used to treat arsenic, gold, copper and mercury poisoning. Dimercaprol has not been associated with serum enzyme elevations during therapy or with cases of clinically apparent liver injury with jaundice, but its general use has been quite limited.
Dimercaprol is a metal chelating agent that is used as an antidote in arsenic, gold, lead, mercury and other heavy metal poisoning. Metals form ligands in the body with the sulfhydryl groups of the pyruvate-oxidase enzyme system. This leads to an inhibition of the normal functioning of these enzymes that are dependent on free sulfhydryl groups for their activity. Dimercaprol reverses the enzyme inhibition by chelating the metal and regenerates free sulfhydryl groups, thereby preventing and reversing the metals toxic effects.
An anti-gas warfare agent that is effective against Lewisite (dichloro(2-chlorovinyl)arsine) and formerly known as British Anti-Lewisite or BAL. It acts as a chelating agent and is used in the treatment of arsenic, gold, and other heavy metal poisoning.
Dimercaprol is a dithiol that is propane-1,2-dithiol in which one of the methyl hydrogens is replaced by a hydroxy group. a chelating agent originally developed during World War II as an experimental antidote against the arsenic-based poison gas Lewisite, it has been used clinically since 1949 for the treatment of poisoning by arsenic, mercury and gold. It can also be used for treatment of poisoning by antimony, bismuth and possibly thallium, and (with sodium calcium edetate) in cases of acute leaad poisoning. Administration is by (painful) intramuscular injection of a suspension of dimercaprol in peanut oil, typically every 4 hours for 2-10 days depending on the toxicity. In the past, dimercaprol was also used for the treatment of Wilson's disease, a severely debilitating genetic disorder in which the body tends to retain copper, with resultant liver and brain injury. It has a role as a chelator. It is a dithiol and a primary alcohol.
Dimercaprol is a traditional chelating agent developed by British biochemists at Oxford University during World War II. It was developed as an experimental antidote against the arsenic-based poison gas Lewisite. It has been used clinically since 1949 in arsenic, cadmium and mercury poisoning. In addition, it has in the past been used for the treatment of Wilson's disease, a genetic disorder in which the body tends to retain copper. Dimercaprol has toxic potential, and its use may be followed by a variety of adverse effects.
Dimercaprol is a Metal Chelator. The mechanism of action of dimercaprol is as a Metal Chelating Activity.
Dimercaprol, or British anti-Lewisite (BAL), is a parenterally administered heavy metal chelating agent that is used to treat arsenic, gold, copper and mercury poisoning. Dimercaprol has not been associated with serum enzyme elevations during therapy or with cases of clinically apparent liver injury with jaundice, but its general use has been quite limited.
Dimercaprol is a metal chelating agent that is used as an antidote in arsenic, gold, lead, mercury and other heavy metal poisoning. Metals form ligands in the body with the sulfhydryl groups of the pyruvate-oxidase enzyme system. This leads to an inhibition of the normal functioning of these enzymes that are dependent on free sulfhydryl groups for their activity. Dimercaprol reverses the enzyme inhibition by chelating the metal and regenerates free sulfhydryl groups, thereby preventing and reversing the metals toxic effects.
An anti-gas warfare agent that is effective against Lewisite (dichloro(2-chlorovinyl)arsine) and formerly known as British Anti-Lewisite or BAL. It acts as a chelating agent and is used in the treatment of arsenic, gold, and other heavy metal poisoning.
Brand Name:
Vulcanchem
CAS No.:
59-52-9
VCID:
VC21117177
InChI:
InChI=1S/C3H8OS2/c4-1-3(6)2-5/h3-6H,1-2H2
SMILES:
C(C(CS)S)O
Molecular Formula:
C3H8OS2
Molecular Weight:
124.23 g/mol
Dimercaprol
CAS No.: 59-52-9
Cat. No.: VC21117177
Molecular Formula: C3H8OS2
Molecular Weight: 124.23 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2,3-dimercapto-1-propanol is a clear colorless viscous liquid with a pungent offensive odor of mercaptans. Used as a medicine and an antidote to the chemical warfare agent LEWISITE. Dimercaprol is a dithiol that is propane-1,2-dithiol in which one of the methyl hydrogens is replaced by a hydroxy group. a chelating agent originally developed during World War II as an experimental antidote against the arsenic-based poison gas Lewisite, it has been used clinically since 1949 for the treatment of poisoning by arsenic, mercury and gold. It can also be used for treatment of poisoning by antimony, bismuth and possibly thallium, and (with sodium calcium edetate) in cases of acute leaad poisoning. Administration is by (painful) intramuscular injection of a suspension of dimercaprol in peanut oil, typically every 4 hours for 2-10 days depending on the toxicity. In the past, dimercaprol was also used for the treatment of Wilson's disease, a severely debilitating genetic disorder in which the body tends to retain copper, with resultant liver and brain injury. It has a role as a chelator. It is a dithiol and a primary alcohol. Dimercaprol is a traditional chelating agent developed by British biochemists at Oxford University during World War II. It was developed as an experimental antidote against the arsenic-based poison gas Lewisite. It has been used clinically since 1949 in arsenic, cadmium and mercury poisoning. In addition, it has in the past been used for the treatment of Wilson's disease, a genetic disorder in which the body tends to retain copper. Dimercaprol has toxic potential, and its use may be followed by a variety of adverse effects. Dimercaprol is a Metal Chelator. The mechanism of action of dimercaprol is as a Metal Chelating Activity. Dimercaprol, or British anti-Lewisite (BAL), is a parenterally administered heavy metal chelating agent that is used to treat arsenic, gold, copper and mercury poisoning. Dimercaprol has not been associated with serum enzyme elevations during therapy or with cases of clinically apparent liver injury with jaundice, but its general use has been quite limited. Dimercaprol is a metal chelating agent that is used as an antidote in arsenic, gold, lead, mercury and other heavy metal poisoning. Metals form ligands in the body with the sulfhydryl groups of the pyruvate-oxidase enzyme system. This leads to an inhibition of the normal functioning of these enzymes that are dependent on free sulfhydryl groups for their activity. Dimercaprol reverses the enzyme inhibition by chelating the metal and regenerates free sulfhydryl groups, thereby preventing and reversing the metals toxic effects. An anti-gas warfare agent that is effective against Lewisite (dichloro(2-chlorovinyl)arsine) and formerly known as British Anti-Lewisite or BAL. It acts as a chelating agent and is used in the treatment of arsenic, gold, and other heavy metal poisoning. |
|---|---|
| CAS No. | 59-52-9 |
| Molecular Formula | C3H8OS2 |
| Molecular Weight | 124.23 g/mol |
| IUPAC Name | 2,3-bis(sulfanyl)propan-1-ol |
| Standard InChI | InChI=1S/C3H8OS2/c4-1-3(6)2-5/h3-6H,1-2H2 |
| Standard InChI Key | WQABCVAJNWAXTE-UHFFFAOYSA-N |
| SMILES | C(C(CS)S)O |
| Canonical SMILES | C(C(CS)S)O |
| Boiling Point | 248 °F at 15 mmHg (NTP, 1992) BP: 68-69 °C at 0.0001 mm Hg; 83 °C at 0.8 mm Hg BP: 120 °C at 15 mm Hg |
| Colorform | Viscous oily liquid Colorless |
| Flash Point | greater than 235 °F (NTP, 1992) Flash Point > 235 °F |
| Melting Point | 25 °C 77 °C |
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